Cas no 887344-29-8 (3-4-(Trifluoromethyl)Phenyl Thiomorpholine)

• Product Name: 3-4-(Trifluoromethyl)Phenyl Thiomorpholine
• CAS No: 887344-29-8
• MF: C₁₁H₁₂F₃NS
• MW: 247.279891967773
• MDL: MFCD03002062
• CID: 3061248
• PubChem ID: 3864034
• Update Time: 2025-04-21

3-4-(Trifluoromethyl)Phenyl Thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Trifluoromethyl)phenyl)thiomorpholine
• 3-(4-Trifluoromethylphenyl)thiomorpholine
• EN300-7420457
• C11H12F3NS
• MPLQHRJLTSFLIN-UHFFFAOYSA-N
• 887344-29-8
• 3-[4-(TRIFLUOROMETHYL)PHENYL] THIOMORPHOLINE
• MFCD03002062
• SCHEMBL2333392
• AS-45192
• CS-0200226
• 3-[4-(Trifluoromethyl)Phenyl] Thiomorpholine hydrochloride
• AR1709
• DS-016599
• 3-[4-(trifluoromethyl)phenyl]thiomorpholine
• AKOS013154492
• 3-4-(Trifluoromethyl)Phenyl Thiomorpholine

• MDL： MFCD03002062
• Inchi： 1S/C11H12F3NS/c12-11(13,14)9-3-1-8(2-4-9)10-7-16-6-5-15-10/h1-4,10,15H,5-7H2
• InChI Key： MPLQHRJLTSFLIN-UHFFFAOYSA-N
• SMILES： S1CCNC(C2C=CC(C(F)(F)F)=CC=2)C1

Computed Properties

• Exact Mass: 247.06425505Da
• Monoisotopic Mass: 247.06425505Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

3-4-(Trifluoromethyl)Phenyl Thiomorpholine Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazard Category Code： 36/37/38-25
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：2-8 °C